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Introduction

Noble gases, such as neon (Ne), are powerful tracers in hydrogeological studies due to their
chemically inert nature.[1] Their concentrations in groundwater are primarily governed by
physical processes, making them ideal for investigating groundwater recharge conditions,
residence times, and paleotemperatures.[1][2][3]

One important parameter derived from dissolved noble gas analysis is "excess air." This refers
to the amount of air dissolved in groundwater that exceeds the equilibrium solubility with the
atmosphere at the time of recharge.[4] This phenomenon typically occurs when air becomes
entrapped in the soil during water table fluctuations, and the subsequent increase in hydrostatic
pressure forces more air to dissolve into the groundwater.[5]

Neon is a particularly good tracer for quantifying excess air because its atmospheric
concentration is constant, and it is not significantly affected by biogeochemical processes.[6]
Calculating the excess atmospheric neon (ANe) provides valuable insights into groundwater
recharge mechanisms and the physical characteristics of the aquifer.[4][7]

Principle of the Method

The calculation of excess atmospheric neon is based on the difference between the measured
neon concentration in a groundwater sample and the theoretical neon concentration at
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atmospheric equilibrium. This equilibrium concentration is dependent on the temperature,
atmospheric pressure, and salinity of the water at the time of recharge.

The fundamental equation is:

ANe (%) = [(Ne_measured / Ne_equilibrium) - 1] * 100
Where:

o ANe (%) is the percentage of excess neon.

» Ne_measured is the concentration of neon in the groundwater sample, determined
analytically.

e Ne_equilibrium is the theoretical concentration of neon in water at equilibrium with the
atmosphere, calculated based on the recharge conditions.

A positive ANe value indicates the presence of excess air.[4][8]

Experimental Protocols

Accurate determination of excess neon requires meticulous sample collection and analysis to
prevent atmospheric contamination and ensure precise measurements.

Groundwater Sample Collection for Dissolved Gas
Analysis

The primary objective during sample collection is to obtain a water sample that is
representative of the aquifer and has not come into contact with the atmosphere.

Materials:
e Submersible pump
e Tubing (e.qg., copper, Teflon, C-flex, Tygon)

o Glass sample bottles (typically 150 mL) with stoppers[9]
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Beaker (2-4 liters)[9]
Needle for purging[9]
Field parameter measurement instruments (for temperature, pH, specific conductance)[10]

Cooler with ice

Protocol:

Well Purging: Before sampling, purge the well to remove stagnant water from the casing and
ensure the sample is representative of the aquifer.[10] Monitor field parameters such as
temperature, pH, and specific conductance until they stabilize.[10]

Sample Collection Setup: Connect the tubing to the submersible pump. Place the outlet of
the tubing at the bottom of a 2-4 liter beaker filled with raw, unfiltered sample water.[9]

Bottle Filling: Place the sample bottle inside the water-filled beaker. Position the tubing at the
bottom of the sample bottle to allow it to fill from the bottom up. This minimizes turbulence
and contact with the atmosphere.[9]

Flushing: Allow the water to overflow from the bottle, flushing it with at least three to four
bottle volumes (approximately 500 mL) to ensure all atmospheric contaminants are removed.

[9]

Bubble Removal: Ensure no air bubbles are adhering to the inside of the bottle. If present,
gently tap the bottle or jiggle the tubing to dislodge them.[9]

Stopper Insertion: While the bottle is still submerged in the beaker and water is flowing,
insert the stopper firmly.[9] A needle can be inserted through the stopper during this process
to allow for air to be purged.[9]

Sample Sealing: Once the stopper is fully inserted, remove the needle (if used) while the
bottle remains submerged.[9]

Sample Storage and Transport: Store the samples upside down or on their side in a cooler
with ice to minimize bubble formation and prevent the stopper from being pushed out due to
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temperature changes.[9] Samples should be transported to the laboratory for analysis as
soon as possible.

Laboratory Analysis: Mass Spectrometry

The concentration of dissolved neon in the water samples is determined using mass
spectrometry.

Methodology:
» Gas Extraction: The dissolved gases are extracted from the water sample under vacuum.

o Gas Separation: In some systems, the extracted gas mixture is passed through a gas
chromatograph (GC) to separate the different gases.

e Mass Spectrometric Analysis: The separated gases are then introduced into a mass
spectrometer. Mass spectrometry is a highly sensitive technique used to measure the mass-
to-charge ratio of ions, allowing for the precise quantification of different gases, including
neon isotopes.[11][12][13][14] The instrument is calibrated using a standard gas mixture with

a known composition.

Data Presentation and Calculation

The collected and analyzed data are used to calculate the excess atmospheric neon.

Input Data

The following table summarizes the typical data required for the calculation.
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Parameter Symbol Unit Description

Unique identifier for
Sample ID - - the groundwater

sample.

Neon concentration
Measured Neon )
) Ne_measured cm3 STP/g determined by mass
Concentration
spectrometry.

Estimated
temperature at which
groundwater recharge
Recharge occurred. This can be
Temperature derived from noble
gas temperature
models or other

hydrogeological data.

o Salinity of the
Salinity S %o (ppt)
groundwater sample.

Atmospheric pressure
Atmospheric Pressure P atm at the recharge

elevation.

Neon Solubility Data

The equilibrium concentration of neon (Ne_equilibrium) is calculated using neon solubility data.
The solubility of neon in water is a function of temperature and salinity.[3] The following table
provides reference values for neon solubility in freshwater at atmospheric pressure (1 atm).
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Temperature (°C) Neon Solubility (10-8 mol/kg)
0 1.14
5 1.05
10 0.98
15 0.93
20 0.89
25 0.86

Note: For saline waters, a correction factor must be applied.

Calculation of Excess Neon

Step 1: Determine the Equilibrium Neon Concentration (Ne_equilibrium)

Using the estimated recharge temperature and salinity, determine the corresponding neon
solubility from established solubility tables or equations.[3] Adjust this value for the atmospheric
pressure at the recharge elevation.

Step 2: Calculate Excess Neon (ANe)

Use the formula: ANe (%) = [(Ne_measured / Ne_equilibrium) - 1] * 100

Example Calculation and Results

The following table presents an example of the input data and the calculated excess neon for
several groundwater samples.

sample ID Measured Ne Recharge Equilibrium Ne Excess Ne

(cm3 STPIg) Temp (°C) (cm3 STPIg) (ANe %)
GWwW-01 2.50x 1073 10 2.19x103 14.2
GW-02 3.15x 103 12 2.12x 103 48.6
GW-03 2.20x 1073 8 2.27x1073 -3.1
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Caption: Experimental workflow for calculating excess atmospheric neon.
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Caption: Conceptual model of excess atmospheric neon formation in groundwater.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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